Cas no 1192063-88-9 (tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate
• CAS No: 1192063-88-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 2103169
• PubChem ID: 58128481
• Update Time: 2025-05-26

tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-butyl 4-(3-hydroxyprop-1-enyl)piperidine-1-carboxylate
• RSTQQYLKMXGLJQ-SNAWJCMRSA-N
• tert-Butyl 4-[(1E)-3-hydroxyprop-1-en-1-yl]piperidine-1-carboxylate
• tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-8-6-11(7-9-14)5-4-10-15/h4-5,11,15H,6-10H2,1-3H3/b5-4+
• InChI Key： RSTQQYLKMXGLJQ-SNAWJCMRSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(/C=C/CO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate

tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate, also known by its CAS number 1192063-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl group and a hydroxyprenyl substituent. The molecule's structure provides a foundation for exploring its potential applications in drug development and material science.

The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive compounds. In this case, the piperidine ring is substituted at the 4-position with a hydroxyprenyl group, specifically a 3-hydroxypropenyl group. This substitution introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. The tert-butyl group attached to the piperidine ring adds steric bulk, potentially influencing the compound's solubility and stability.

Recent studies have highlighted the importance of such structures in modulating biological activities. For instance, derivatives of piperidine have been explored for their potential as kinase inhibitors, which are crucial in treating various diseases, including cancer. The hydroxyprenyl group in this compound may enhance its ability to interact with specific biological targets, making it a promising candidate for further research.

In terms of synthesis, tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to construct this compound efficiently.

The compound's properties make it suitable for applications beyond drug discovery. For example, its structure could be exploited in the development of advanced materials, such as polymers or surfactants. The hydroxyprenyl group may contribute to amphiphilic properties, which are valuable in creating materials with tailored surface activities.

From an analytical standpoint, tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate has been studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies provide insights into the compound's molecular conformation and stability under various conditions. Such data are essential for optimizing its use in practical applications.

In conclusion, tert-butyl 4-(3-hydroxyprop-1-en-1-yl)piperidine-1-carboxylate is a versatile compound with potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding of its properties continues to grow, this compound is likely to play an increasingly important role in advancing both chemical science and therapeutic innovation.